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Compound of Interest

Compound Name: E1R

Cat. No.: B607240 Get Quote

Essential Safety and Handling Guide for E1R
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of E1R (CAS 1301211-78-8), a positive allosteric modulator of

sigma-1 receptors used for research purposes.[1][2] Given that E1R is a novel compound

intended for laboratory investigation, this document establishes a foundation for safe handling

practices to minimize exposure and ensure a secure research environment.

Immediate Safety Precautions
While specific hazard data for E1R is not extensively documented in publicly available safety

data sheets, it is prudent to treat this compound with the same level of caution as any other

biologically active research chemical. The following personal protective equipment (PPE) and

handling guidelines are based on standard laboratory safety protocols for handling potent

compounds in both solid and solution forms.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for various handling scenarios.
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Operation Required Personal Protective Equipment

Handling Solid (Powder) E1R

- Gloves: Nitrile or latex gloves. - Eye

Protection: Safety glasses with side shields or

safety goggles. - Respiratory Protection: A dust

mask or a respirator is recommended,

especially when handling larger quantities or if

there is a risk of aerosolization. - Lab Coat: A

standard laboratory coat should be worn and

buttoned to protect from spills.

Handling E1R in Solution (e.g., dissolved in

DMSO)

- Gloves: Nitrile or latex gloves. - Eye

Protection: Safety glasses with side shields or

safety goggles. - Lab Coat: A standard

laboratory coat should be worn and buttoned.

General Laboratory Work

- Standard laboratory attire, including long pants

and closed-toe shoes, should be worn at all

times.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling E1R from the moment it arrives in the laboratory to its final

disposal is critical for safety and regulatory compliance.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage of Solid E1R: Store in a cool, dry, and dark place. For long-term storage (months to

years), a temperature of -20°C is recommended. For short-term storage (days to weeks), 0-

4°C is suitable.[2]

Storage of E1R in Solution: If purchased or prepared in a solvent like DMSO, store at -20°C.

Labeling: Ensure all containers are clearly labeled with the chemical name (E1R), CAS

number (1301211-78-8), concentration (if in solution), and date received or prepared.
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Experimental Workflow
The following diagram outlines a typical workflow for preparing and using E1R in a laboratory

setting, emphasizing safety at each step.

Preparation Phase Experimental Phase Cleanup and Disposal Phase

Don PPE Weigh Solid E1R in a Fume Hood
Safety First

Dissolve in Appropriate Solvent (e.g., DMSO) Vortex and/or Sonicate to Ensure Complete Dissolution Perform Serial Dilutions
Proceed to Experiment

Add E1R Solution to Cell Culture or Assay Plate Incubate as per Experimental Protocol Decontaminate Work Surfaces
Post-Experiment

Dispose of Contaminated Consumables in Hazardous Waste Doff PPE Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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